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Compound of Interest

Compound Name: Aldicarb sulfone-13C2,d3

Cat. No.: B13441966

Essential Safety and Handling Guide for Aldicarb
Sulfone-*3*Cz,ds

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Aldicarb sulfone-13C2,ds. Adherence to these procedures is
essential for ensuring personal safety and proper disposal. Aldicarb sulfone is a metabolite of
the carbamate pesticide Aldicarb and functions as a cholinesterase inhibitor.[1][2] The
isotopically labeled form, Aldicarb sulfone-13C2,ds, is used in research, particularly for
guantitation in drug development processes.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

Aldicarb sulfone is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[3] The parent compound, Aldicarb, is rated as highly toxic, being potentially fatal
if swallowed, inhaled, or in contact with skin. Therefore, stringent safety measures are required.
The following table summarizes the necessary personal protective equipment.
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PPE Component

Specification

Rationale

Hand Protection

Unlined, chemical-resistant
gloves (e.g., neoprene, butyl,
PVC, or nitrile) extending up

the forearm.[4]

To prevent dermal absorption,
which is a primary route of

pesticide poisoning.[4][5]

Body Protection

Impervious clothing, such as a
full-body, chemical-resistant
suit or coveralls worn over
long-sleeved shirts and long
pants.[3][4][6]

To minimize skin contact with

the substance.[5]

Eye Protection

Safety goggles with side-
shields or full-coverage safety
glasses that form a seal

around the eyes.[3][7]

To protect against splashes
and aerosols that could cause

eye irritation or absorption.

Respiratory Protection

A suitable respirator, such as a
chemical cartridge respirator
for intermittent exposure or a
canister respirator for
continuous use.[3][4][6] A full-
facepiece respirator offers

enhanced protection.[7]

To prevent inhalation of dust or

aerosols, which can be fatal.

Foot Protection

Chemical-resistant, waterproof
boots. Pant legs should be

worn outside the boots.[5][6]

To prevent contamination of

feet and lower legs.

Operational Plan: Handling and Storage

Safe Handling Protocol:

o Preparation: Before handling, ensure that an eyewash station and safety shower are
accessible.[3] Read and understand the Safety Data Sheet (SDS) thoroughly.

o Ventilation: Always handle Aldicarb sulfone-3Cz,ds in a well-ventilated area, preferably within

a chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[3]
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e Donning PPE: Put on all required PPE as specified in the table above before opening the
container.

» Dispensing: Carefully weigh and dispense the required amount of the substance. Avoid
creating dust.

e Cross-Contamination: Do not eat, drink, or smoke in the handling area.[3]

e Post-Handling: After handling, wash the skin thoroughly with soap and water.[3] Clean and
decontaminate all equipment used.

Storage:

o Store the compound in a tightly sealed container in a cool, well-ventilated, and dry place,
away from direct sunlight and sources of ignition.[3]

 Recommended storage temperatures are -20°C for powder or -80°C when in solvent.[3][8]

e The storage area should be locked or accessible only to authorized personnel.

Disposal Plan

Waste Disposal Protocol:

o Container Management: Do not mix Aldicarb sulfone-13C2,ds waste with other waste. Leave
the chemical in its original container if possible, or in a clearly labeled, sealed container.

o Contaminated Materials: All disposable PPE (gloves, coveralls, etc.) and any materials used
for cleaning spills should be collected in a designated, sealed waste container.

o Regulatory Compliance: Dispose of all waste materials in accordance with local, state, and
federal regulations for hazardous waste. This may involve an approved waste disposal plant.

[3]

o Environmental Protection: Avoid releasing the substance into the environment. Prevent it
from entering drains, water courses, or the soil.[3] Spillage should be collected and disposed
of properly.[3]
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Experimental Workflow and Safety Procedures

The following diagram illustrates the procedural workflow for safely handling and disposing of
Aldicarb sulfone-$3Cz,ds in a laboratory setting.
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Caption: Workflow for Handling Aldicarb sulfone-13Cz,ds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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